1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
Overview
Description
1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride is a useful research compound. Its molecular formula is C6H7ClN2O4S and its molecular weight is 238.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermal Stability Studies : Salih and Al-Sammerrai (1986) investigated the thermal stability of 6-substituted derivatives of 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine. They found that these compounds are stable under both oxygen and nitrogen atmospheres at elevated temperatures (Salih & Al-Sammerrai, 1986).
Anticancer Activity : Miao, Yan, and Zhao (2010) synthesized a compound containing a similar structure and evaluated its anticancer activity. The compound showed significant activity against HL-60 and BEL-7402 cancer cells (Miao, Yan, & Zhao, 2010).
Synthesis of Novel Compounds : Fischli, Mayer, and Oberhänsli (1974) demonstrated a 1,6-addition reaction using chlorosulfonylisocyanate, producing new tricyclic compounds (Fischli, Mayer, & Oberhänsli, 1974).
Chemiluminescence Studies : Watanabe et al. (2010) studied the base-induced chemiluminescence of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes. These compounds demonstrated light emission under specific conditions, highlighting their potential in chemiluminescence applications (Watanabe et al., 2010).
Crystal Structure Analysis : Gunaseelan and Doraisamyraja (2014) analyzed the crystal structure of a related molecular salt, revealing insights into its molecular geometry and bonding interactions (Gunaseelan & Doraisamyraja, 2014).
Polymer Synthesis : Liu et al. (2013) synthesized new fluorinated polyamides containing pyridine and sulfone moieties using a compound with a similar structure. These polymers exhibited desirable properties like high thermal stability and low dielectric constants (Liu et al., 2013).
Properties
IUPAC Name |
1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O4S/c1-8-3-4(14(7,12)13)5(10)9(2)6(8)11/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIHCODLIXCTKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60407152 | |
Record name | 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
124788-36-9 | |
Record name | 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60407152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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